Acid Blue 45 Acid Blue 45
Brand Name: Vulcanchem
CAS No.: 2861-02-1
VCID: VC20836232
InChI: InChI=1S/C14H10N2O10S2.2Na/c15-3-1-5(27(21,22)23)11(17)9-7(3)13(19)10-8(14(9)20)4(16)2-6(12(10)18)28(24,25)26;;/h1-2,17-18H,15-16H2,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
SMILES: C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+]
Molecular Formula: C14H8N2Na2O10S2
Molecular Weight: 474.3 g/mol

Acid Blue 45

CAS No.: 2861-02-1

Cat. No.: VC20836232

Molecular Formula: C14H8N2Na2O10S2

Molecular Weight: 474.3 g/mol

* For research use only. Not for human or veterinary use.

Acid Blue 45 - 2861-02-1

Specification

CAS No. 2861-02-1
Molecular Formula C14H8N2Na2O10S2
Molecular Weight 474.3 g/mol
IUPAC Name disodium;4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate
Standard InChI InChI=1S/C14H10N2O10S2.2Na/c15-3-1-5(27(21,22)23)11(17)9-7(3)13(19)10-8(14(9)20)4(16)2-6(12(10)18)28(24,25)26;;/h1-2,17-18H,15-16H2,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
Standard InChI Key WSALIDVQXCHFEG-UHFFFAOYSA-L
SMILES C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+]
Canonical SMILES C1=C(C2=C(C(=C1S(=O)(=O)[O-])O)C(=O)C3=C(C2=O)C(=C(C=C3N)S(=O)(=O)[O-])O)N.[Na+].[Na+]

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